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Executive Summary

Potassium Tetradecanoate (Potassium Myristate, CAS 13429-27-1) is the potassium salt of
myristic acid, a saturated C14 fatty acid. Unlike its sodium counterpart, which forms hard,
crystalline soaps with high Krafft points, potassium tetradecanoate is characterized by higher
aqueous solubility and a lower Krafft temperature, making it a critical surfactant for liquid
formulations, "soft" soaps, and pharmaceutical emulsions. This guide details its
physicochemical behavior, laboratory synthesis, and application as a stabilizer in Solid Lipid
Nanoparticles (SLNS).

Physicochemical Identity & Mechanics
Chemical Structure and Properties

Potassium tetradecanoate is an anionic surfactant consisting of a hydrophobic 14-carbon alkyl
tail and a hydrophilic carboxylate head group neutralized by a potassium ion.
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Property Value /| Description

IUPAC Name Potassium Tetradecanoate

Common Name Potassium Myristate

CAS Number 13429-27-1

Molecular Formula C14H27KO2

Molecular Weight 266.46 g/mol

Appearance White crystalline powder or soft solid

Solubility Soluble in water, hot ethanol; insoluble in ether
pH (1% aq) Alkaline (~9.0-10.5 due to hydrolysis)

Thermodynamics of Micellization

The utility of potassium tetradecanoate is governed by two critical parameters: the Critical
Micelle Concentration (CMC) and the Krafft Point (Tk).

 Critical Micelle Concentration (CMC): In agueous solution, potassium tetradecanoate
monomers aggregate into spherical micelles when the concentration exceeds the CMC.[1]
For C14 chains, the CMC is typically in the range of 6.0 — 7.0 mM at 25°C. This value is
slightly higher than sodium myristate due to the larger hydration radius of the potassium ion,
which reduces counterion binding affinity, increasing the electrostatic repulsion between
headgroups.

» Krafft Point (Tk): The Krafft point is the temperature at which the solubility of the surfactant
monomer equals the CMC.[2][3] Below

, the surfactant exists as hydrated crystals and solubility is negligible.
o Sodium Myristate:[4][5]

(requires heating to dissolve).

o Potassium Myristate:[4][6][7][8][9]
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is significantly lower (typically

), allowing it to function as a soluble surfactant at room temperature. This "softness" is why
potassium salts are preferred for liquid soaps and shaving creams.

Visualization: Micellization Equilibrium

The following diagram illustrates the thermodynamic equilibrium between monomers, micelles,
and crystalline precipitates relative to temperature (Krafft Point).
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Caption: Thermodynamic phase behavior of Potassium Tetradecanoate. Solubility is gated by
the Krafft Point; micelle formation is gated by the CMC.[2]

Synthesis & Purification Protocol
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While industrial production utilizes continuous saponification of triglycerides (e.g., coconut oil
fractions), a high-purity laboratory synthesis requires direct neutralization of Myristic Acid with
Potassium Hydroxide (KOH).

Reagents & Equipment

o Myristic Acid (C14:0): >98% purity (CAS 544-63-8).
o Potassium Hydroxide (KOH): 1.0 M ethanolic solution or aqueous solution.
e Solvent: Ethanol (95%) and Deionized Water (Milli-Q).

o Equipment: Reflux condenser, 3-neck round bottom flask, pH meter, rotary evaporator.

Step-by-Step Protocol

o Stoichiometric Calculation: Calculate the required mass of KOH. Use a 1:1 molar ratio, but
typically a slight excess of fatty acid (0.5%) is preferred to avoid free alkalinity in the final
product, or exact equivalence is targeted via titration.

 Dissolution: Dissolve 0.1 mol (22.8 g) of Myristic Acid in 100 mL of ethanol at 50°C. Ensure
complete dissolution.

» Neutralization (Saponification): Add 0.1 mol of KOH (dissolved in minimal water or ethanol)
dropwise to the fatty acid solution under constant stirring.

o Reaction:
o Maintain temperature at 60°C for 1 hour to ensure reaction completion.

» Recrystallization: Allow the solution to cool slowly to room temperature. Potassium
tetradecanoate is soluble in hot ethanol but will precipitate upon cooling or volume reduction.

o Rotary evaporate 50% of the solvent.
o Cool to 4°C overnight.

o Filter the white crystals using a Buchner funnel.
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e Drying: Dry the crystals in a vacuum oven at 40°C for 24 hours to remove residual solvent
and water.

Visualization: Synthesis Workflow
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Caption: Laboratory synthesis pathway for high-purity Potassium Myristate.

Functional Applications in Drug Delivery[10][11][12]
[13]

Potassium tetradecanoate is not merely a soap; it is a functional excipient in lipid-based drug
delivery systems.

Solid Lipid Nanoparticles (SLNs)

In SLN formulations, Potassium Myristate acts as an electrostatic stabilizer.

e Role: It anchors its hydrophobic tail into the solid lipid core (e.g., Glyceryl Trimyristate) while
the charged carboxylate head projects into the aqueous phase.

e Mechanism: This creates a negative Zeta potential (typically < -30 mV), preventing particle
aggregation via electrostatic repulsion.

» Advantage: Unlike non-ionic surfactants (e.g., Tweens), it contributes to the "lipid" character
of the particle and can enhance the loading of cationic drugs via ion-pairing.

Permeation Enhancement

As a medium-chain fatty acid salt, it can reversibly disrupt the stratum corneum lipid bilayer,
increasing the transdermal permeability of co-administered drugs.
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Analytical Characterization

To validate the synthesized material, the following methods are standard:

Method Purpose Acceptance Criteria
, o Determine free fatty acid < 1.0 mg KOH/g (indicates
Acid Value Titration )
content complete reaction)
HPLC (Reverse Phase) Purity assay > 98.0% area normalization
) Surface charge analysis (in Highly negative (anionic
Zeta Potential )
solution) nature)
Surface Tension CMC determination Inflection point at ~6-7 mM

Safety & Toxicology

Skin Irritation: Classified as a potential irritant, especially at high concentrations (>10%). The
alkalinity (pH ~10) can disrupt the skin mantle if not buffered.

Regulatory Status: Generally Recognized as Safe (GRAS) for specific food uses; widely
approved for cosmetics (CIR Expert Panel).

Handling: Use standard PPE (gloves, goggles). Avoid inhalation of fine dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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